Cas no 1392195-05-9 ((3R)-2-[(Dimethylamino)methyl]-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol)

• Product Name: (3R)-2-[(Dimethylamino)methyl]-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol
• CAS No: 1392195-05-9
• MF: C₁₉H₂₉NO₂
• MW: 303.439065694809
• MDL: MFCD28347697
• CID: 2156139
• Update Time: 2025-10-29

(3R)-2-[(Dimethylamino)methyl]-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-((Dimethylamino)methyl)-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol
• (1R,2R,3R,5S)-2-((dimethylamino)methyl)-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol
• (3R)-2-[(Dimethylamino)methyl]-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol

• MDL： MFCD28347697
• Inchi： 1S/C19H29NO2/c1-13-7-16(10-17(8-13)22-4)19(21)11-14-5-6-15(9-14)18(19)12-20(2)3/h7-8,10,14-15,18,21H,5-6,9,11-12H2,1-4H3/t14?,15?,18?,19-/m0/s1
• InChI Key： DBZDSSMXWOFIJX-BCOZGUIHSA-N
• SMILES： O[C@]1(C2C=C(C=C(C)C=2)OC)CC2CCC(C2)C1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Topological Polar Surface Area: 32.7

Additional information on (3R)-2-[(Dimethylamino)methyl]-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol

Comprehensive Overview of (3R)-2-[(Dimethylamino)methyl]-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol (CAS No. 1392195-05-9)

The compound (3R)-2-[(Dimethylamino)methyl]-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol, identified by its CAS No. 1392195-05-9, is a structurally unique bicyclic molecule that has garnered significant interest in pharmaceutical and organic chemistry research. Its complex architecture, featuring a bicyclo[3.2.1]octane core substituted with a dimethylamino group and a 3-methoxy-5-methylphenyl moiety, positions it as a promising candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational chemistry and AI-driven drug design. The (3R)-2-[(Dimethylamino)methyl]-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol stands out due to its stereospecific configuration (3R), which is critical for its bioactivity. This specificity makes it a subject of interest for studies on chiral drug synthesis and enantioselective catalysis, topics frequently searched in academic and industrial circles. Its methoxy and methyl substituents further enhance its pharmacokinetic properties, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) research.

The synthesis of CAS No. 1392195-05-9 involves multi-step organic transformations, including asymmetric hydrogenation and ring-closing reactions, which are often discussed in forums on green chemistry and sustainable synthesis. These methods align with the growing emphasis on reducing environmental impact in chemical manufacturing. Additionally, the compound’s bicyclic scaffold is analogous to natural products like terpenes, making it relevant to the burgeoning field of natural product-inspired drug discovery.

From a commercial perspective, (3R)-2-[(Dimethylamino)methyl]-3-(3-methoxy-5-methylphenyl)bicyclo[3.2.1]octan-3-ol is often explored in patent literature for its potential as a GPCR modulator or enzyme inhibitor. These applications resonate with trending searches on targeted therapy and personalized medicine. Its dimethylamino group also suggests utility in proton transfer mechanisms, a key area in biophysical chemistry studies. As such, suppliers and researchers frequently query its availability as a high-purity reference standard or intermediate for bespoke projects.

In conclusion, CAS No. 1392195-05-9 exemplifies the intersection of structural complexity and therapeutic potential, addressing contemporary needs in drug development and material science. Its relevance to neurological targets and sustainable synthesis ensures its continued prominence in scientific discourse, while its chirality and functional group diversity make it a versatile subject for further investigation.